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Compound of Interest

Compound Name: 6-Chloroisoquinolin-4-ol
Cat. No.: B14002724
Get Quote
\ J

Standard Operating Procedure: Disposal and Handling of 6-Chloroisoquinolin-4-ol

H

CINO Molecular Weight: 179.60 g/mol [1][2]

Part 1: Emergency & Safety Profile

Core Directive: Treat 6-Chloroisoquinolin-4-ol as a hazardous halogenated organic
substance. In the absence of compound-specific toxicological data, adopt the safety protocols
for the structural analog 6-Chloroquinolin-4-ol and general halogenated isoquinolines.

Hazard Identification (GHS Classification)

¢ Signal Word:WARNING
e Hazard Statements:
o H315: Causes skin irritation.[3][4][5]

o H319: Causes serious eye irritation.[3][4][5]
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o H335: May cause respiratory irritation.[3][6]

o Precautionary Principle: As a halogenated heteroaromatic, this compound must be
prevented from entering environmental water sources due to potential persistence and
toxicity to aquatic life.

Personal Protective Equipment (PPE) Matrix

Protection Type Specification Rationale

Required if handling dry
) ) powder outside a fume hood to
Respiratory N95 or P100 Respirator ] )
prevent inhalation of

particulates.

Standard nitrile provides

o adequate resistance. Double
Nitrile Gloves (Double-gloved ) )
Hand gloving prevents permeation
recommended) ) ]
during dissolved-phase

handling (e.g., in DMSO/DMF).

Preferred over safety glasses

to protect against splashes

Eye Chemical Splash Goggles ) o
during solubilization or waste
transfer.
Bod Lab Coat (Buttoned), Long Prevents dermal contact with
ody . .
Pants, Closed Shoes particulates or spills.

Part 2: Disposal Procedures

Critical Operational Rule: Do NOT dispose of this compound down the drain. All waste must be
collected for high-temperature incineration.

A. Solid Waste Disposal (Pure Compound &
Contaminated Solids)[6]

o Containerization: Collect all solid waste (expired powder, filter cakes, contaminated paper
towels) in a dedicated wide-mouth HDPE (High-Density Polyethylene) or glass jar.
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o Labeling: Affix a hazardous waste label clearly stating:
o Chemical Name: 6-Chloroisoquinolin-4-ol[2][7][8][9][10][11][12]
o Hazard Class: Toxic, Irritant[6]
o Constituents: 100% 6-Chloroisoquinolin-4-ol (or % weight if mixed)

e Segregation: Store in the "Solid Halogenated Organic" waste stream. Do not mix with
oxidizers or reactive metals.[13][14]

B. Liquid Waste Disposal (Mother Liquors & Solutions)

Since 6-Chloroisoquinolin-4-ol is often handled in organic solvents (DMSO, DMF, Methanol),
the waste stream is determined by the solvent.

e Halogenated Solvent Mixtures (e.g., DCM, Chloroform):
o Pour into the "Halogenated Organic Solvents" carboy.

o Reasoning: The chlorine atom on the isoquinoline ring requires this stream to ensure
proper incineration temperatures (>1100°C) are met to prevent dioxin formation.

* Non-Halogenated Solvent Mixtures (e.g., Methanol, DMSO):

o Protocol Exception: While the solvent is non-halogenated, the solute (6-

Chloroisoquinolin-4-ol) is halogenated.

o Action: If the concentration of 6-Chloroisoquinolin-4-ol is >1%, divert to the
"Halogenated Waste" stream to ensure compliance with strict EPA halogen limits for fuel
blending. If trace (<0.1%), it may often be placed in non-halogenated waste, but best
practice dictates defaulting to the Halogenated stream to avoid regulatory non-compliance.

C. Decontamination of Glassware

» Solubilization: Rinse glassware with a small volume of DMSO or Acetone. This compound

typically exhibits poor water solubility.
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e Collection: Collect the first two rinses into the Halogenated Liquid Waste container.

e Final Wash: Wash glassware with detergent and water; this effluent can go down the drain
only after the organic residue has been removed.

Part 3: Waste Stream Logic & RCRA Classification

The following decision tree illustrates the logical flow for categorizing waste containing 6-

Chloroisoquinolin-4-ol.
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Waste Containing
6-Chloroisoquinolin-4-ol

Physical State?

N

Solid Waste N .
(Powder, Wipes, Vials) L
Pack in HDPE Jar
DISPOSAL A:
Solid Hazardous Waste Primary Solvent Type?
(Tag: Toxic/Irritant)

Non-Halogenated Solvent
(MeOH, DMSO, Water)

Halogenated Solvent
(DCM, Chloroform)

Concentration > 1%7?

Yes (High Halogen Load)\No (Trace Residue Only)

DISPOSAL B: DISPOSAL C:

Halogenated Liquid Waste
(High Temp Incineration)

Non-Halogenated Waste
(Check Local EPA Limits)

Click to download full resolution via product page

Figure 1: Waste stream triage logic for 6-Chloroisoquinolin-4-ol. Defaulting to Halogenated
Liquid Waste is the safest compliance strategy.
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Part 4: Regulatory & Technical Reference

Regulatory Status (USA - EPA/RCRA):
 Listing: Not explicitly P-listed or U-listed.

o Characteristic Waste: Classified as hazardous due to toxicity (if leachable) and halogen
content.[14]

o Waste Code: If mixed with spent halogenated solvents, apply codes FO01/F002. If pure
substance is discarded, manage as Non-Regulated Hazardous Waste (unless TCLP testing
proves otherwise), but facility policy usually mandates "Hazardous" status for all chlorinated
heterocycles.

Chemical Properties Relevant to Disposal:
e Solubility: Soluble in DMSO, Methanol; sparingly soluble in water.

 Stability: Stable under normal temperatures and pressures. Avoid strong oxidizing agents.
[13][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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